2,3-dichloro-N-ethylbenzamide
Overview
Description
Scientific Research Applications
Photocatalytic Degradation Applications
One application area for related compounds is in the field of photocatalytic degradation. For example, research on propyzamide (3,5-dichloro-N-(3-methyl-1-butyn-3-yl)benzamide) has shown that using TiO2-loaded adsorbent supports enhances the rate of mineralization of propyzamide, reducing the concentration of potentially toxic solution-phase intermediates. This suggests that similar dichloro-N-ethylbenzamide compounds could be explored for environmental remediation purposes, particularly in water treatment to degrade harmful substances more efficiently (Torimoto, Ito, Kuwabata, & Yoneyama, 1996).
Organic Synthesis and Catalysis
Another potential application is in the field of organic synthesis and catalysis. Studies on related compounds, such as benzamide derivatives, have shown that they can undergo various chemical reactions to form new compounds. For instance, the reaction of benzamide with a catalytic mixture resulted in the formation of N-ethylbenzamide, suggesting that dichloro-N-ethylbenzamide could serve as a precursor or intermediate in the synthesis of complex organic molecules (Wang & Widenhoefer, 2004).
Material Science and Polymer Chemistry
Compounds like 2,3-dichloro-N-ethylbenzamide could also find applications in material science and polymer chemistry. For example, the synthesis and characterization of novel aromatic polyimides involving different benzamide derivatives have been explored, highlighting the potential use of dichloro-N-ethylbenzamide in developing new polymeric materials with specific properties (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
Environmental Science
In environmental science, research on similar compounds has focused on their occurrence, fate, and behavior in aquatic environments. This includes studies on their biodegradability, presence in surface water and sediments, and the formation of halogenated by-products, which could inform the environmental management of dichloro-N-ethylbenzamide and its derivatives (Haman, Dauchy, Rosin, & Munoz, 2015).
Safety and Hazards
properties
IUPAC Name |
2,3-dichloro-N-ethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO/c1-2-12-9(13)6-4-3-5-7(10)8(6)11/h3-5H,2H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLIWICYILPTDAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C(=CC=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-chloro-4-methoxyphenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide](/img/structure/B2828462.png)
![N-(4-acetylphenyl)-2-((3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2828468.png)
![3-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(m-tolyl)propanamide](/img/structure/B2828470.png)
![2-[4-(methoxycarbonyl)-1H-1,2,3-triazol-1-yl]acetic acid](/img/structure/B2828472.png)
![2-({5-[(4-tert-butylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,5-dimethoxyphenyl)acetamide](/img/no-structure.png)
![2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine](/img/structure/B2828475.png)
![N-(4-butylphenyl)-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide](/img/structure/B2828477.png)
![Benzene; ethyl 2-{[4-(benzenesulfonyl)-5-chloro-1,3-thiazol-2-yl]amino}-4-phenylthiophene-3-carboxylate](/img/structure/B2828478.png)
